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Compound Name:
4-Hydroxypropranolol

hydrochloride

Cat. No.: B8054821 Get Quote

Technical Guide: 4-Hydroxypropranolol
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Hydroxypropranolol hydrochloride,

a key active metabolite of the widely used beta-blocker, propranolol. This document outlines its

fundamental chemical properties, detailed experimental protocols for its analysis, and visual

representations of its metabolic and signaling pathways.

Core Chemical and Physical Data
4-Hydroxypropranolol hydrochloride is the hydrochloride salt of 4-hydroxypropranolol, a

primary metabolite of propranolol formed in the liver. It is a non-selective β-adrenergic receptor

antagonist, similar in potency to its parent compound.

Below is a summary of its key quantitative data:
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Property Value Citations

CAS Number 14133-90-5

Molecular Formula C₁₆H₂₂ClNO₃

Molecular Weight 311.80 g/mol

Alternate CAS Number (Free

Base)
10476-53-6

Metabolic Pathway of Propranolol to 4-
Hydroxypropranolol
Propranolol undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 enzyme system. The formation of 4-hydroxypropranolol is a critical step in its

biotransformation.
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Caption: Metabolic conversion of propranolol to 4-hydroxypropranolol.

β-Adrenergic Receptor Signaling Pathway
As a β-adrenergic antagonist, 4-hydroxypropranolol exerts its pharmacological effects by

blocking the action of catecholamines at β-adrenergic receptors. This action modulates the

downstream signaling cascade.
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β-Adrenergic Receptor Signaling Pathway Inhibition
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Caption: Inhibition of the β-adrenergic signaling cascade by 4-hydroxypropranolol.
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Experimental Protocols
Synthesis of 4-Hydroxypropranolol Hydrochloride
(Constructed Protocol)
Disclaimer: The following is a plausible, constructed synthesis protocol based on available

literature for related compounds and intermediates. It has not been verified and should be

adapted and optimized by qualified personnel.

Step 1: Synthesis of 1-(1-Naphthyloxy)-2,3-epoxypropane

To a solution of 1-naphthol and an excess of epichlorohydrin in a suitable solvent (e.g.,

dioxane or a phase-transfer catalyst system), add a solution of sodium hydroxide.

Reflux the mixture for several hours. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

After the reaction is complete, remove the solvent under reduced pressure.

Extract the aqueous residue with an organic solvent such as chloroform or ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

evaporate the solvent to yield the crude 1-(1-naphthyloxy)-2,3-epoxypropane. This

intermediate can be purified by column chromatography if necessary.

Step 2: Synthesis of 4-Hydroxypropranolol

Dissolve the 1-(1-naphthyloxy)-2,3-epoxypropane from Step 1 in a suitable solvent (e.g.,

toluene or dichloromethane).

Add an excess of isopropylamine to the solution. The reaction can be catalyzed by a mild

base.

Stir the reaction at a controlled temperature (e.g., 25-45°C) for several hours, monitoring the

reaction progress by TLC.

Once the reaction is complete, cool the mixture to induce precipitation of the product.
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Filter the solid and wash with a cold solvent to obtain crude 4-hydroxypropranolol. The crude

product can be purified by recrystallization.

Step 3: Formation of 4-Hydroxypropranolol Hydrochloride

Dissolve the purified 4-hydroxypropranolol in a suitable anhydrous solvent (e.g., ether or

isopropanol).

Slowly bubble dry hydrogen chloride gas through the solution, or add a solution of HCl in a

suitable solvent, until precipitation is complete.

Filter the resulting solid and wash with a cold solvent.

Dry the product under vacuum to yield 4-Hydroxypropranolol hydrochloride.

Determination of 4-Hydroxypropranolol in Human
Plasma by HPLC-MS/MS
This protocol is adapted from published analytical methods for the simultaneous quantification

of propranolol and its metabolites.

1. Sample Preparation (Protein Precipitation)

To 100 µL of human plasma in a microcentrifuge tube, add an internal standard solution

(e.g., a deuterated analog of 4-hydroxypropranolol).

Add 300 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture thoroughly for 1-2 minutes.

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean tube for analysis.

2. Chromatographic Conditions
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HPLC System: A high-performance liquid chromatography system capable of gradient

elution.

Column: A reversed-phase C18 column (e.g., Hypersil GOLD C18, 2.1 x 50 mm, 1.9 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: Acetonitrile.

Flow Rate: 0.3 mL/min.

Gradient: A suitable gradient to separate the analyte from other plasma components.

Injection Volume: 5-10 µL.

Column Temperature: 40°C.

3. Mass Spectrometry Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for 4-hydroxypropranolol and

the internal standard need to be determined and optimized.

4. Quantification

A calibration curve is constructed by analyzing plasma samples spiked with known

concentrations of 4-hydroxypropranolol.

The concentration of 4-hydroxypropranolol in unknown samples is determined by comparing

the peak area ratio of the analyte to the internal standard against the calibration curve.

Experimental Workflow: Quantification in Plasma
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The following diagram illustrates the typical workflow for the quantitative analysis of 4-

Hydroxypropranolol in a plasma sample.

Workflow for 4-Hydroxypropranolol Quantification in Plasma
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Caption: A typical experimental workflow for quantifying 4-hydroxypropranolol.

To cite this document: BenchChem. [4-Hydroxypropranolol hydrochloride CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8054821#4-hydroxypropranolol-hydrochloride-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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